Cas no 1804235-95-7 (3-(2-Bromopropanoyl)-5-(difluoromethoxy)mandelic acid)

• Product Name: 3-(2-Bromopropanoyl)-5-(difluoromethoxy)mandelic acid
• CAS No: 1804235-95-7
• MF: C₁₂H₁₁BrF₂O₅
• MW: 353.113550424576
• CID: 4939158
• Update Time: 2025-10-24

3-(2-Bromopropanoyl)-5-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-5-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H11BrF2O5/c1-5(13)9(16)6-2-7(10(17)11(18)19)4-8(3-6)20-12(14)15/h2-5,10,12,17H,1H3,(H,18,19)
• InChI Key： CZIBWEMKLSWCHB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC(=CC(C(C(=O)O)O)=C1)OC(F)F)=O

Computed Properties

• Exact Mass: 351.97579 g/mol
• Monoisotopic Mass: 351.97579 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 353.11
• XLogP3: 2.6
• Topological Polar Surface Area: 83.8

Additional information on 3-(2-Bromopropanoyl)-5-(difluoromethoxy)mandelic acid

Comprehensive Overview of 3-(2-Bromopropanoyl)-5-(difluoromethoxy)mandelic acid (CAS No. 1804235-95-7)

3-(2-Bromopropanoyl)-5-(difluoromethoxy)mandelic acid (CAS No. 1804235-95-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a mandelic acid backbone with bromopropanoyl and difluoromethoxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its chiral center and halogenated moieties offer opportunities for modulating pharmacokinetic properties.

In recent years, the demand for fluorinated compounds like 3-(2-Bromopropanoyl)-5-(difluoromethoxy)mandelic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted therapies, where such compounds play a pivotal role. The difluoromethoxy group, in particular, is a hotspot in medicinal chemistry due to its ability to improve ligand-receptor interactions. Meanwhile, the bromine substituent provides a handle for further derivatization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven drug design platforms.

The synthesis of CAS No. 1804235-95-7 typically involves multi-step protocols, including esterification, halogenation, and O-alkylation. These methods are often optimized for yield and purity, as discussed in high-impact journals and patent literature. Environmental considerations also come into play, with green chemistry principles being applied to reduce waste—a trending topic in sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, addressing common queries about quality control in fine chemical production.

From a commercial perspective, 3-(2-Bromopropanoyl)-5-(difluoromethoxy)mandelic acid is supplied by specialized chemical vendors catering to R&D and industrial clients. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance, topics frequently explored in market analysis reports. The compound’s stability under various storage conditions is another area of interest, with researchers often searching for degradation studies or compatibility data with excipients.

Looking ahead, the role of CAS No. 1804235-95-7 in next-generation therapeutics remains promising. Its structural motifs are being investigated for applications in kinase inhibitors, antiviral agents, and crop protection chemicals—areas dominating biotech innovation discussions. As computational chemistry tools advance, virtual screening of derivatives of this compound could accelerate hit-to-lead processes, a trend highlighted in AI-augmented research.